6-benzyl-2-(4-(N,N-diethylsulfamoyl)benzamido)-N-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-benzyl-2-[[4-(diethylsulfamoyl)benzoyl]amino]-N-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C27H32N4O4S2/c1-4-31(5-2)37(34,35)21-13-11-20(12-14-21)25(32)29-27-24(26(33)28-3)22-15-16-30(18-23(22)36-27)17-19-9-7-6-8-10-19/h6-14H,4-5,15-18H2,1-3H3,(H,28,33)(H,29,32)
• InChI Key: GFCUHRKMYRNCDY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)NC
• Molecular Formula: C27H32N4O4S2
• Molecular Weight: 540.7 g/mol

Description

Synthesis Analysis

Synthesis of similar compounds involves multi-step chemical reactions that start from basic chemical building blocks. For instance, the synthesis and antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides were achieved by reacting 6-carboxamides with substituted benzylchlorides and chloroacetic acid, leading to a series of novel derivatives (Kolisnyk et al., 2015). These processes often involve nucleophilic substitution reactions, cyclization, and amide formation, demonstrating the complexity and precision required in synthesizing such molecules.

Scientific Research Applications

Crystal Structure and Molecular Interactions

• The title compounds, including derivatives of 6-benzyl-2-(3,3-diethylureido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine, have been studied for their crystal structures. These structures form monoclinic crystal systems with intermolecular hydrogen bonds contributing to the three-dimensional framework, indicating potential applications in material science and crystallography (Pietsch, Nieger, & Gütschow, 2007).

Antimicrobial Properties

• Novel derivatives of this compound have been synthesized and tested for antimicrobial activity. Some compounds exhibited significant activity against strains like Proteus vulgaris and Pseudomonas aeruginosa, indicating potential use in developing new antimicrobial agents (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Synthesis of Fused Systems

• Research has been conducted on synthesizing various fused systems involving this compound, such as pyridothienopyrimidines and pyridothienopyrimidobenzimidazoles. These systems have implications for the development of new heterocyclic compounds with potential pharmacological applications (Bakhite, Al‐Sehemi, & Yamada, 2005).

Inhibitory Activity in Biochemical Pathways

• Some derivatives of this compound have been synthesized and evaluated for their inhibitory activity against certain biochemical pathways, such as cholinesterase inhibition. This research is significant for understanding the molecular mechanisms of diseases and developing therapeutic agents (Abedinifar et al., 2018).

Application in Tuberculosis Treatment

• Tetrahydrothieno[2,3-c]pyridine-3-carboxamide based derivatives have been developed as inhibitors against Mycobacterium tuberculosis, indicating their potential in treating tuberculosis (Samala, Devi, Nallangi, Sridevi, Saxena, Yogeeswari, & Sriram, 2014).

Anticancer Activity

• Certain derivatives of this compound have been synthesized and evaluated for their anticancer activity. This highlights its potential application in developing new anticancer drugs (Rao, Rao, & Prasad, 2018).